Cas no 2227884-43-5 ((1S)-1-(2,5-difluoro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,5-difluoro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227884-43-5
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 5865869
• PubChem ID: 165667815
• Update Time: 2025-05-23

(1S)-1-(2,5-difluoro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,5-difluoro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol
• 2227884-43-5
• EN300-1961575

• Inchi： 1S/C8H4F5NO3/c9-4-2-6(14(16)17)5(10)1-3(4)7(15)8(11,12)13/h1-2,7,15H/t7-/m0/s1
• InChI Key： RXJKPLIAHSJIEZ-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=C(C(=CC=1F)[N+](=O)[O-])F)O)(F)F

Computed Properties

• Exact Mass: 257.01113380g/mol
• Monoisotopic Mass: 257.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on (1S)-1-(2,5-difluoro-4-nitrophenyl)-2,2,2-trifluoroethan-1-ol

(1S)-1-(2,5-Difluoro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-ol (CAS No: 2227884-43-5)

(1S)-1-(2,5-Difluoro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-ol, commonly referred to as CAS No 2227884-43-5, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a trifluoroethanol group with a difluorophenyl ring substituted with a nitro group. The stereochemistry at the chiral center (S configuration) plays a crucial role in its biological activity and chemical reactivity.

The synthesis of (1S)-1-(2,5-Difluoro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-ol involves a series of intricate chemical reactions, including nucleophilic substitutions and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and industrial applications.

One of the most notable features of this compound is its ability to act as a chiral auxiliary in organic synthesis. The trifluoroethanol group serves as an excellent leaving group under specific reaction conditions, facilitating the formation of various biologically active molecules. Moreover, the nitro group on the aromatic ring introduces electron-withdrawing effects, enhancing the reactivity of the compound in electrophilic aromatic substitution reactions.

In terms of physical properties, CAS No 2227884-43-5 exhibits a high melting point due to the strong intermolecular hydrogen bonding between the hydroxyl group and the trifluoromethyl groups. Its boiling point is significantly influenced by the fluorine atoms' electronegativity, which increases the compound's stability at higher temperatures. The solubility of this compound in polar solvents is also noteworthy, making it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of (1S)-1-(2,5-Difluoro-4-Nitrophenyl)-2,2,2-Trifluoroethan-1-ol has been extensively studied in recent years. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. For instance, studies published in 《Journal of Medicinal Chemistry》 have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. These findings have sparked interest in exploring its potential as a lead compound for drug development.

In addition to its pharmacological applications, CAS No 227884-43-5 has found utility in materials science. Its unique combination of fluorinated groups makes it an ideal candidate for use in polymer synthesis and surface modification applications. Recent research has highlighted its role as a building block for creating fluorinated polymers with enhanced thermal stability and chemical resistance.

The environmental impact of (1S)-1-(2,5-Difluoro-4-Nitrophenyl)-Trifluoroethan-Ol has also been a topic of interest among scientists. Studies conducted by environmental chemists have shown that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic ecosystems. This property makes it more eco-friendly compared to other fluorinated compounds that are known for their bioaccumulation potential.

In conclusion, CAS No ̃